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Compound of Interest

Compound Name: CP-640186
CAS No.: 591778-68-6
Cat. No.: B1216025

Get Quote

Technical Support Center: CP-640186

Welcome to the technical support center for CP-640186. This resource provides

troubleshooting guides and frequently asked questions (FAQSs) to assist researchers, scientists,
and drug development professionals in their cellular assays involving this potent Acetyl-CoA
Carboxylase (ACC) inhibitor.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of action of CP-6401867

CP-640186 is a potent, isozyme-nonselective inhibitor of both ACC1 and ACC2.[1][2][3] It
functions as a reversible, allosteric inhibitor that is uncompetitive with respect to ATP and non-
competitive with acetyl-CoA, citrate, and bicarbonate.[1] The primary effect of CP-640186 is the
reduction of malonyl-CoA levels, which in turn inhibits fatty acid synthesis and stimulates fatty
acid oxidation.[4][5]

Q2: Are there any known off-target effects of CP-640186?
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While comprehensive public data on the broad off-target screening of CP-640186 is limited,
some studies have reported effects that may not be directly linked to its canonical role in lipid
metabolism. One notable observation is the compound's ability to increase a-tubulin acetylation
in platelets, which is associated with impaired platelet aggregation.[6][7] This effect appears to
be independent of its impact on fatty acid synthesis. Researchers should be aware of this
potential off-target activity when interpreting results in relevant cell types.

Q3: My cells are showing unexpected phenotypes after CP-640186 treatment that don't seem
related to fatty acid metabolism. What could be the cause?

If you observe unexpected cellular phenotypes, consider the following possibilities:

o On-target effects in a novel context: Inhibition of ACC can have wide-ranging consequences
beyond simple changes in lipid levels. For example, the observed antiviral activity of CP-
640186 against Dengue and Zika viruses is attributed to the host cell's lipid metabolism
being crucial for viral replication.[4]

o The tubulin acetylation effect: As mentioned in the previous question, CP-640186 has been
shown to increase tubulin acetylation.[6][7] This could impact microtubule dynamics, cell
division, and intracellular transport.

o General cellular stress: At high concentrations or with prolonged exposure, any small
molecule inhibitor can induce cellular stress responses. It is crucial to determine the optimal
concentration and incubation time for your specific cell line.

Q4: 1 am observing a decrease in cell proliferation after treating my cancer cell line with CP-
640186. Is this an expected on-target effect?

Yes, this is a plausible on-target effect. Many cancer cells exhibit increased de novo fatty acid
synthesis to support rapid proliferation and membrane production. By inhibiting ACC, CP-
640186 can disrupt this process and lead to reduced cell growth. For example, a decrease in
cell number of approximately 30% was observed in H460 cells after 48 hours of treatment with
20 pM CP-640186.[3]
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Issue

Possible Cause

Recommended Action

Inconsistent results between

experiments

1. Variability in compound
preparation. 2. Cell passage
number and confluency. 3.
Differences in incubation time

or concentration.

1. Prepare fresh stock
solutions of CP-640186 in a
suitable solvent like DMSO
and store appropriately. 2. Use
cells within a consistent
passage number range and
ensure similar confluency at
the time of treatment. 3.
Perform dose-response and
time-course experiments to
determine optimal conditions

for your assay.

Observed toxicity at expected

effective concentrations

1. Cell line sensitivity. 2. High
solvent concentration. 3.

Potential for off-target toxicity.

1. Perform a cell viability assay
(e.g., MTT or trypan blue
exclusion) to determine the
cytotoxic concentration for your
specific cell line. 2. Ensure the
final concentration of the
solvent (e.g., DMSO) is below
the toxic threshold for your
cells (typically <0.1%). 3.
Consider using a structurally
distinct ACC inhibitor as a
control to see if the toxicity is

target-related.

No effect observed at

published concentrations

1. Compound degradation. 2.
Low expression or activity of
ACC in the cell line. 3. Rapid
metabolism of the compound

by the cells.

1. Verify the integrity of your
CP-640186 stock. 2. Confirm
the expression of ACC1 and/or
ACC2 in your cell line via
Western blot or gPCR. 3.
Measure malonyl-CoA levels to

confirm target engagement.

Unexpected changes in

microtubule-related processes

Potential off-target effect on

tubulin acetylation.

1. Assess the acetylation

status of a-tubulin via Western
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blot. 2. Use a structurally
unrelated tubulin acetylation
inhibitor or activator as a
control to dissect the observed

phenotype.

Quantitative Data Summary

Table 1: In Vitro Potency of CP-640186

Target Species IC50 Assay Conditions
ACC1 Rat (liver) 53 nM Biochemical assay
ACC2 Rat (skeletal muscle) 61 nM Biochemical assay

Data sourced from multiple references.[1][2][3][8]

Table 2: Cellular Activity of CP-640186
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) . Incubation
Cell Line Assay Endpoint EC50 / Effect .
Time
Fatty Acid o -
HepG2 ] Inhibition EC50 of 0.62 uM  Not Specified
Synthesis
Triglyceride o »
HepG2 ) Inhibition EC50 of 1.8 uM Not Specified
Synthesis
Fatty Acid ] ]
C2C12 o Stimulation EC50 of 57 nM 2 hours
Oxidation
o ~30% decrease
H460 Cell Growth Inhibition 48 hours
at 20 uM
IC50 of 0.96 pM
Dengue Virus o to 1.69 uM for N
BHK-21 - Inhibition ) Not Specified
Replication different
serotypes
Zika Virus o -
BHK-21 o Inhibition IC50 of 1.27 uM Not Specified
Replication

Data compiled from multiple sources.[4][8]

Experimental Protocols
Protocol 1: Western Blot for a-Tubulin Acetylation

This protocol is adapted from studies investigating the effect of CP-640186 on platelet proteins.

[61[7]

e Cell Lysis:
o Treat cells with CP-640186 at the desired concentration and for the appropriate time.
o Wash cells with ice-cold PBS.

o Lyse cells in RIPA buffer supplemented with protease and deacetylase inhibitors (e.g.,
trichostatin A and sodium butyrate).
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o Centrifuge to pellet cell debris and collect the supernatant.

e Protein Quantification:

o Determine the protein concentration of the lysates using a BCA or Bradford assay.
e SDS-PAGE and Transfer:

o Denature protein lysates by boiling in Laemmli buffer.

o Load equal amounts of protein onto an SDS-polyacrylamide gel and perform
electrophoresis.

o Transfer the separated proteins to a PVDF or nitrocellulose membrane.
e Immunoblotting:

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

o

o Incubate the membrane with a primary antibody against acetylated a-tubulin overnight at
4°C.

o Wash the membrane with TBST.

o Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room
temperature.

o Wash the membrane with TBST.
e Detection:

o Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the
blot.

o Normalize the acetylated a-tubulin signal to total a-tubulin or a loading control like
GAPDH.

Protocol 2: Cell Viability Assay (MTT)
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e Cell Seeding:

o Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth
phase at the end of the experiment.

o Allow cells to adhere overnight.
e Compound Treatment:

o Treat cells with a serial dilution of CP-640186. Include a vehicle control (e.g., DMSO).
* Incubation:

o Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).
o MTT Addition:

o Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the
formation of formazan crystals.

e Solubilization:

o Add a solubilization solution (e.g., DMSO or a solution of SDS in HCI) to each well to
dissolve the formazan crystals.

o Absorbance Measurement:
o Measure the absorbance at a wavelength of 570 nm using a microplate reader.
o Data Analysis:

o Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-
response curve to determine the IC50 value.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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